PH-Ala-SP
PH-Ala-SP
Brand Name:
Vulcanchem
CAS No.:
132337-89-4
VCID:
VC21184272
InChI:
InChI=1S/C17H19N3O5S/c1-10(9-26(25)13-5-3-12(21)4-6-13)18-15(22)8-7-14-11(2)19-17(24)20-16(14)23/h3-8,10,21H,9H2,1-2H3,(H,18,22)(H2,19,20,23,24)/b8-7+/t10-,26+/m0/s1
SMILES:
CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)C2=CC=C(C=C2)O
Molecular Formula:
C17H19N3O5S
Molecular Weight:
377.4 g/mol
PH-Ala-SP
CAS No.: 132337-89-4
Cat. No.: VC21184272
Molecular Formula: C17H19N3O5S
Molecular Weight: 377.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132337-89-4 |
|---|---|
| Molecular Formula | C17H19N3O5S |
| Molecular Weight | 377.4 g/mol |
| IUPAC Name | (E)-N-[(2S)-1-[(R)-(4-hydroxyphenyl)sulfinyl]propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide |
| Standard InChI | InChI=1S/C17H19N3O5S/c1-10(9-26(25)13-5-3-12(21)4-6-13)18-15(22)8-7-14-11(2)19-17(24)20-16(14)23/h3-8,10,21H,9H2,1-2H3,(H,18,22)(H2,19,20,23,24)/b8-7+/t10-,26+/m0/s1 |
| Standard InChI Key | GTCPMRXZNYLTKA-DNDSYUBISA-N |
| Isomeric SMILES | CC1=C(C(=O)NC(=O)N1)/C=C/C(=O)N[C@@H](C)C[S@@](=O)C2=CC=C(C=C2)O |
| SMILES | CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)C2=CC=C(C=C2)O |
| Canonical SMILES | CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)C2=CC=C(C=C2)O |
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